4,5-Dichloro-6-morpholinopyrimidin-2-amine

• Molecular Formula: C8H10Cl2N4O
• Molecular Weight: 249.09 g/mol
• IUPAC Name: 4,5-dichloro-6-morpholin-4-ylpyrimidin-2-amine
• InChI: InChI=1S/C8H10Cl2N4O/c9-5-6(10)12-8(11)13-7(5)14-1-3-15-4-2-14/h1-4H2,(H2,11,12,13)
• InChI Key: AATZABKKIDXYFB-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C(=NC(=N2)N)Cl)Cl

Description

4,5-Dichloro-6-morpholinopyrimidin-2-amine is a chemical compound with the molecular formula C8H10Cl2N4O. It is a pyrimidine derivative that contains both chlorine and morpholine functional groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the use of Vilsmeier–Haack–Arnold reagent to convert 2-amino-4,6-dihydroxypyrimidine analogs to 5-substituted 2-amino-4,6-dichloropyrimidines . The reaction conditions often include the use of sodium ethoxide and dimethylamino methylene protecting groups, which are later deprotected to yield the desired compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale chlorination reactions followed by morpholine substitution. The process is optimized for high yield and purity, often using automated reactors and continuous flow systems to ensure consistent product quality .

Chemical Reactions Analysis

Types of Reactions

4,5-Dichloro-6-morpholinopyrimidin-2-amine undergoes various types of chemical reactions, including:

Substitution Reactions: The chlorine atoms can be substituted by nucleophiles such as amines or alkoxides.

Oxidation and Reduction: The compound can undergo oxidation to form N-oxides or reduction to remove the chlorine atoms.

Coupling Reactions: It can participate in Suzuki–Miyaura coupling reactions to form carbon-carbon bonds.

Common Reagents and Conditions

Substitution Reactions: Common reagents include amines, alkoxides, and Grignard reagents.

Oxidation and Reduction: Reagents such as hydrogen peroxide for oxidation and lithium aluminum hydride for reduction are commonly used.

Coupling Reactions: Palladium catalysts and boron reagents are typically employed in Suzuki–Miyaura coupling reactions.

Major Products Formed

Substitution Reactions: Products include various substituted pyrimidines depending on the nucleophile used.

Oxidation and Reduction: Products include N-oxides and dechlorinated pyrimidines.

Coupling Reactions: Products include biaryl compounds and other complex organic molecules.

Scientific Research Applications

4,5-Dichloro-6-morpholinopyrimidin-2-amine has several scientific research applications:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds, particularly those with antiviral and anticancer properties.

Organic Synthesis: The compound serves as an intermediate in the synthesis of various heterocyclic compounds.

Material Science: It is used in the development of advanced materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of 4,5-Dichloro-6-morpholinopyrimidin-2-amine involves its interaction with specific molecular targets. For instance, it has been shown to inhibit immune-activated nitric oxide production by interfering with the synthesis of nitric oxide in cells . The exact molecular pathways and targets are still under investigation, but it is believed to involve the modulation of enzyme activity and gene expression .

Comparison with Similar Compounds

Similar Compounds

2-Amino-4,6-dichloropyrimidine: Similar in structure but lacks the morpholine group.

4,6-Dichloro-2-methylthiopyrimidine: Contains a methylthio group instead of morpholine.

2,4-Dichloro-6-methylpyrimidine: Similar chlorination pattern but different substituents.

Uniqueness

4,5-Dichloro-6-morpholinopyrimidin-2-amine is unique due to the presence of both chlorine and morpholine groups, which confer specific chemical reactivity and biological activity. This combination makes it a versatile intermediate for the synthesis of various bioactive compounds and materials .